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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analytical applications of PCB118-13C12. It also delves into the biological

impact of its unlabeled counterpart, PCB-118, offering insights into relevant signaling pathways

for researchers in toxicology and drug development.

Chemical Structure and Properties
PCB118-13C12 is the uniformly 13C-labeled isotopic analog of the polychlorinated biphenyl

(PCB) congener 2,3',4,4',5-Pentachlorobiphenyl (PCB-118). In this isotopologue, all twelve

carbon atoms of the biphenyl backbone are the heavy isotope of carbon, ¹³C. This isotopic

labeling makes it an ideal internal standard for quantitative analysis of PCB-118 in various

matrices using isotope dilution mass spectrometry techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS).

The chemical structure of PCB118-13C12 is depicted below:

Chemical structure of PCB118-13C12.

Table 1: Physicochemical Properties of PCB118-13C12

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15598500?utm_src=pdf-interest
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

IUPAC Name

1,2,4-trichloro-5-(3,4-

dichloro(1,2,3,4,5,6-

¹³C₆)phenyl)(¹³C₆)benzene

[1]

Molecular Formula ¹³C₁₂H₅Cl₅ [2]

Molecular Weight 338.34 g/mol [2]

CAS Number 104130-40-7 [3]

Appearance

Typically supplied as a solution

in a solvent like isooctane or

nonane

Isotopic Purity ≥99% ¹³C

Parent Compound (Unlabeled)
2,3',4,4',5-Pentachlorobiphenyl

(PCB-118)

Parent Compound CAS 31508-00-6

Synthesis of the Parent Compound: PCB-118
The synthesis of specific PCB congeners with a defined chlorine substitution pattern, such as

PCB-118, requires regioselective methods to avoid the formation of complex mixtures. A

common and effective modern approach is the Suzuki coupling reaction, a palladium-catalyzed

cross-coupling of an aryl boronic acid with an aryl halide. For the synthesis of the ¹³C-labeled

analog, ¹³C-labeled starting materials would be utilized.

The logical workflow for the synthesis of PCB-118 via Suzuki coupling is outlined below:
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Starting Materials

Reaction Conditions

3,4-Dichlorophenylboronic acid

Suzuki Coupling Reaction

1-Bromo-2,4,5-trichlorobenzene

Palladium Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., Na₂CO₃)

Solvent (e.g., Toluene/Ethanol/Water) Work-up and Purification
(e.g., Extraction, Chromatography) 2,3',4,4',5-Pentachlorobiphenyl (PCB-118)

Click to download full resolution via product page

Workflow for the synthesis of PCB-118 via Suzuki Coupling.

Experimental Protocol: Quantification of PCB-118
using PCB118-13C12 Internal Standard by GC-MS
This section provides a representative protocol for the analysis of PCB-118 in an environmental

or biological matrix using an isotope dilution GC-MS method.

3.1. Sample Preparation and Extraction

The extraction procedure will vary depending on the sample matrix (e.g., soil, water, serum,

tissue). A generic workflow is presented here:
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Sample Collection and Homogenization

Spiking with PCB118-13C12 Internal Standard

Solvent Extraction
(e.g., Hexane/Acetone, SPE)

Lipid Removal (if necessary)
(e.g., Acid treatment, GPC)

Fractionation and Cleanup
(e.g., Florisil or Silica Gel Chromatography)

Solvent Exchange and Concentration

Analysis by GC-MS

Click to download full resolution via product page

General workflow for sample preparation for PCB analysis.

3.2. Calibration Standard Preparation

A series of calibration standards are prepared containing known concentrations of native PCB-

118 and a constant concentration of the PCB118-13C12 internal standard.

Table 2: Example Calibration Standard Concentrations
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Calibration Level
Native PCB-118
Concentration (pg/µL)

PCB118-13C12
Concentration (pg/µL)

CS1 0.5 100

CS2 1.0 100

CS3 5.0 100

CS4 10.0 100

CS5 50.0 100

CS6 100.0 100

3.3. GC-MS Instrumental Analysis

The following are typical instrumental parameters for the analysis of PCBs.

Table 3: Example GC-MS Parameters
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Parameter Setting

Gas Chromatograph Agilent 7890 or equivalent

Column
DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness) or similar

Injection Volume 1-2 µL

Inlet Mode Splitless

Inlet Temperature 280 °C

Carrier Gas Helium, constant flow (e.g., 1.2 mL/min)

Oven Program
100 °C (hold 2 min), ramp to 200 °C at 15

°C/min, then to 300 °C at 5 °C/min (hold 5 min)

Mass Spectrometer
Triple Quadrupole or High-Resolution Mass

Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode
Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM)

Ions Monitored (SIM)
PCB-118: m/z 326, 328; PCB118-13C12: m/z

338, 340

Biological Effects and Signaling Pathways of PCB-
118
While PCB118-13C12 is used as an analytical standard, its unlabeled counterpart, PCB-118, is

a well-studied environmental contaminant with known biological effects. It is classified as a

dioxin-like PCB and can exert toxicity through various mechanisms. Understanding these

pathways is crucial for toxicological research and drug development aimed at mitigating PCB-

induced pathologies.

4.1. MAPK Signaling Pathway
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Studies have shown that PCB-118 can induce cell proliferation at low concentrations through

the activation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, specifically

involving ERK1/2. This process is often mediated by oxidative stress.

PCB-118

Reactive Oxygen Species (ROS)

induces

ERK1/2

activates

Cell Proliferation

promotes

Click to download full resolution via product page

PCB-118 induced MAPK signaling pathway.

4.2. TLR4/IRF-3 Signaling Pathway

PCB-118 exposure has been linked to disruption of the blood-brain barrier. This effect can be

potentiated by lipopolysaccharide (LPS) through the activation of the Toll-like receptor 4 (TLR4)

and Interferon regulatory factor 3 (IRF-3) signaling pathway.
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TLR4/IRF-3 signaling in PCB-118 toxicity.

4.3. AhR and NRF-2/HO-1 Pathway

In human thyrocytes, dioxin-like PCBs such as PCB-118 can induce inflammation and oxidative

stress by activating the Aryl hydrocarbon Receptor (AhR) and the NRF-2/HO-1 antioxidant

response pathway. This can lead to impaired thyroid function.
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AhR and NRF-2/HO-1 pathway in PCB-118 induced thyroid toxicity.

This technical guide provides foundational information for researchers working with PCB118-
13C12 and studying the effects of its unlabeled analog. The provided protocols and pathway

diagrams serve as a starting point for experimental design and further investigation into the

complex interactions of these compounds in biological and environmental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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